Cas no 19298-14-7 (2-(4-Aminophenyl)aminoethan-1-ol)

• Product Name: 2-(4-Aminophenyl)aminoethan-1-ol
• CAS No: 19298-14-7
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• MDL: MFCD20690580
• CID: 123473
• PubChem ID: 9429889
• Update Time: 2025-04-18

2-(4-Aminophenyl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• Ethanol,2-[(4-aminophenyl)amino]-
• 4-(2-Hydroxyethylamino)aniline
• 2-(1,6-diaminocyclohexa-2,4-dien-1-yl)ethanol
• 2-(2-Hydroxyethyl)-p-phenylenediamine
• 2-[(4-aminophenyl)amino]ethan-1-ol
• SCHEMBL33766
• WS-01138
• MFCD00465562
• N-(2-Hydroxyethyl)-p-phenylenediamine
• RBUQOUQQUQCSAU-UHFFFAOYSA-N
• 2-(4-aminophenylamino)ethanol
• 2-((4-Aminophenyl)amino)ethanol
• AKOS009236523
• 86BFJ98CBR
• 19298-14-7
• hydroxyethyl-p-phenylenediamine
• SY126732
• N-(2-Hydroxyethyl)-4-aminoaniline
• 2-[(4-Aminophenyl)amino]ethanol
• Ethanol, 2-[(4-aminophenyl)amino]-
• 2-(4-aminoanilino)ethanol
• 2-((4-Aminophenyl)amino)ethan-1-ol
• 2-(4-Aminophenyl)aminoethan-1-ol

• MDL： MFCD20690580
• Inchi： 1S/C8H12N2O/c9-7-1-3-8(4-2-7)10-5-6-11/h1-4,10-11H,5-6,9H2
• InChI Key： RBUQOUQQUQCSAU-UHFFFAOYSA-N
• SMILES： OCCNC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 152.09506
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 100
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• PSA: 72.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines